Ethyl 3-morpholino-2-phenylpropionate

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: ethyl 3-morpholin-4-yl-2-phenylpropanoate
• InChI: InChI=1S/C15H21NO3/c1-2-19-15(17)14(13-6-4-3-5-7-13)12-16-8-10-18-11-9-16/h3-7,14H,2,8-12H2,1H3
• InChI Key: TUHYKWXPQUAXFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CN1CCOCC1)C2=CC=CC=C2

Description

Ethyl 3-morpholino-2-phenylpropionate is a synthetic ester derivative featuring a morpholine ring and phenyl substituents. The morpholine ring contributes to solubility and bioavailability, while the phenyl and ester groups influence reactivity and metabolic stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

Table 1: Key Properties of Ethyl 3-Morpholino-2-Phenylpropionate and Analogs

Compound Name	Molecular Formula	Molecular Weight	Substituents/Modifications	Key Features	References
This compound*	Not provided	Not provided	Morpholine ring, phenyl, ethyl ester	Hypothetical base structure	N/A
2-(Diethylamino)ethyl 3-(p-methoxyphenyl)-2-phenylpropionate	Not provided	Not provided	Diethylaminoethyl ester, p-methoxyphenyl	Enhanced solubility due to methoxy
Ethyl 2-methyl-3-morpholinopropanoate	C₁₀H₁₉NO₃	201.26 g/mol	Methyl group, morpholine ring, ethyl ester	Reduced steric hindrance
Ethyl 3-(2-chlorophenyl)-2-phenylpropanoate	C₁₇H₁₇ClO₂	288.77 g/mol	Chlorophenyl, phenyl, ethyl ester	Increased lipophilicity (Cl substituent)
Ethyl 2-(2-((4-methoxyphenoxy)methyl)morpholino)acetate	Not provided	309.36 g/mol	4-Methoxyphenoxymethyl-morpholine, ethyl ester	Complex substitution pattern

*Note: Direct data for this compound is absent in the evidence; properties inferred from analogs.

Research Findings and Limitations

• Pharmacological Potential: While Ethyl 3-(2-chlorophenyl)-2-phenylpropanoate is listed in pharmaceutical intermediate databases , this compound’s applications remain speculative without direct evidence.
• Impurity Profiles: Structural analogs like drospirenone-related compounds highlight the importance of controlling unspecified impurities during synthesis .